3-(6-Oxo-1,6-dihydro-2-pyridinyl)propanoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(6-Oxo-1,6-dihydro-2-pyridinyl)propanoic acid is a heterocyclic carboxylic acid featuring a pyridine ring substituted with a ketone group at position 6 and a propanoic acid side chain at position 2. This compound serves as a versatile building block in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting enzymes or receptors that recognize pyridine-based scaffolds. Its derivatives are often explored for their pharmacokinetic properties, including solubility and metabolic stability .
Properties
Molecular Formula |
C8H9NO3 |
|---|---|
Molecular Weight |
167.16 g/mol |
IUPAC Name |
3-(6-oxo-1H-pyridin-2-yl)propanoic acid |
InChI |
InChI=1S/C8H9NO3/c10-7-3-1-2-6(9-7)4-5-8(11)12/h1-3H,4-5H2,(H,9,10)(H,11,12) |
InChI Key |
LLJIWFFTRTWFBZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=O)NC(=C1)CCC(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(6-Oxo-1,6-dihydro-2-pyridinyl)propanoic acid typically involves the reaction of 2-pyridone with a suitable propanoic acid derivative under controlled conditions. One common method involves the use of a Friedel-Crafts acylation reaction, where 2-pyridone is reacted with propanoic anhydride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction is carried out under anhydrous conditions and at elevated temperatures to ensure complete conversion.
Industrial Production Methods
Industrial production of 3-(6-Oxo-1,6-dihydro-2-pyridinyl)propanoic acid may involve large-scale synthesis using continuous flow reactors. This method allows for better control over reaction conditions, higher yields, and reduced production costs. The use of automated systems ensures consistent quality and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
3-(6-Oxo-1,6-dihydro-2-pyridinyl)propanoic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.
Reduction: Reduction reactions can convert the oxo group to a hydroxyl group, forming alcohol derivatives.
Substitution: The pyridine ring can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of various substituted derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.
Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.
Major Products Formed
Oxidation: Carboxylic acids, ketones.
Reduction: Alcohol derivatives.
Substitution: Various substituted pyridine derivatives.
Scientific Research Applications
3-(6-Oxo-1,6-dihydro-2-pyridinyl)propanoic acid has several scientific research applications:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential role in enzyme inhibition and as a ligand in biochemical assays.
Medicine: Explored for its therapeutic potential in treating various diseases, including its role as an anti-inflammatory or anti-cancer agent.
Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of 3-(6-Oxo-1,6-dihydro-2-pyridinyl)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access or altering enzyme conformation. In biological systems, it may modulate signaling pathways by interacting with receptors or other proteins, leading to changes in cellular responses.
Comparison with Similar Compounds
Key Differences :
- Solubility : Hydrobromide salts generally exhibit lower solubility in polar solvents than hydrochlorides due to larger bromide ion size.
- Stability : Hydrochlorides are more commonly used in pharmaceutical formulations due to better stability profiles .
Methyl-Substituted Derivatives
3-(2,4-Dimethyl-6-oxo-1,6-dihydropyridin-3-yl)propanoic acid (C₁₀H₁₃NO₃)
- Structure : Two methyl groups at positions 2 and 4 on the pyridine ring.
- Properties :
3-(4-Methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid (C₈H₁₀N₂O₃)
- Structure : Pyrimidine ring (two nitrogen atoms at positions 1 and 3) with a methyl group at position 4.
- Properties: Molecular weight: 182.18 g/mol.
Comparison :
- Bioavailability : Pyrimidine derivatives (e.g., C₈H₁₀N₂O₃) may exhibit superior target engagement compared to pyridine analogs due to stronger dipole interactions .
Heterocyclic Ring Variants
3-(3-Methyl-6-oxo-6H-pyridazin-1-yl)-propionic acid (C₈H₁₀N₂O₃)
- Structure : Pyridazine ring (adjacent nitrogen atoms at positions 1 and 2) with a methyl group at position 3.
- Properties :
3-(5,11-Dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinol-6-yl)propanoic acid
- Structure: Fused isoindoloquinoline system with dual ketone groups.
- Limited solubility due to high aromaticity .
Key Insights :
- Reactivity : Pyridazine derivatives (e.g., C₈H₁₀N₂O₃) exhibit unique reactivity in electrophilic substitution reactions due to nitrogen positioning .
Biological Activity
3-(6-Oxo-1,6-dihydro-2-pyridinyl)propanoic acid is a pyridine derivative that has garnered attention for its significant biological activity and potential applications in medicinal chemistry. This compound features a propanoic acid moiety attached to a 6-oxo-1,6-dihydro-2-pyridine ring, contributing to its diverse biochemical interactions.
- Molecular Formula : C₈H₉NO₃
- Molecular Weight : Approximately 168.15 g/mol
- Physical State : Solid at room temperature
- Solubility : Highly soluble in polar solvents, which is critical for its biological activity and synthesis processes.
The molecular structure has been elucidated through techniques such as X-ray crystallography, revealing the arrangement of atoms and functional groups that facilitate its interactions with biological molecules.
Research indicates that 3-(6-Oxo-1,6-dihydro-2-pyridinyl)propanoic acid interacts with various enzymes and proteins, influencing metabolic pathways. Key aspects of its biological activity include:
- Enzyme Modulation : The compound has been shown to modulate enzyme activity, which is crucial for various metabolic processes.
- Cellular Interaction : It may induce cellular oxidative stress through specific interactions with biomolecules .
Biological Activity and Therapeutic Potential
The compound's biological activity has been studied in various contexts, including its potential as an anti-diabetic agent. Molecular docking simulations suggest that it binds effectively to specific catalytic sites of target enzymes, which could lead to therapeutic benefits in conditions like diabetes and related complications .
Case Studies
- Diabetic Retinopathy : In studies focusing on diabetic complications, 3-(6-Oxo-1,6-dihydro-2-pyridinyl)propanoic acid demonstrated protective effects against cellular damage caused by sorbitol accumulation—a common issue in diabetic retinopathy .
- Anti-Fibrotic Activity : In vitro studies have shown that derivatives of this compound can inhibit collagen expression in hepatic stellate cells, suggesting potential use in treating fibrosis-related conditions .
Comparative Analysis with Related Compounds
A comparative analysis highlights the unique structural features of 3-(6-Oxo-1,6-dihydro-2-pyridinyl)propanoic acid relative to similar compounds:
| Compound Name | Structural Features | Unique Aspects |
|---|---|---|
| 3-(5-Oxo-1,6-dihydro-2-pyridinyl)propanoic acid | Similar pyridine ring; different carbonyl position | Different reactivity due to carbonyl position |
| 4-(2-Oxo-1,2-dihydropyridazinyl)butanoic acid | Pyridazine ring; butanoic acid moiety | Distinct ring structure alters biological activity |
| 2-(4-Hydroxyphenyl)-4(3H)-pyridazinone | Hydroxyphenyl group; pyridazinone structure | Hydroxy group enhances solubility but alters binding affinity |
This table illustrates how variations in functional groups and ring structures contribute to differing biological activities and potential applications.
Synthesis Methods
Several synthesis methods have been developed for producing 3-(6-Oxo-1,6-dihydro-2-pyridinyl)propanoic acid. These methods focus on optimizing yield and purity while ensuring the preservation of the compound's biological activity.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
